3-Chloro-6-(chloromethyl)pyridazine
Overview
Description
3-Chloro-6-(chloromethyl)pyridazine, also known as this compound, is a useful research compound. Its molecular formula is C5H4Cl2N2 and its molecular weight is 163 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Pyridazine derivatives, including those related to 3-Chloro-6-(chloromethyl)pyridazine, have been synthesized and characterized for their structural properties. These compounds have demonstrated significant biological properties, such as anti-tumor and anti-inflammatory activities. Their structures have been elucidated using techniques like NMR, IR, mass spectral studies, and single crystal X-ray diffraction. Density functional theory (DFT) calculations have provided insights into their electronic structures and molecular interactions (Hamdi Hamid Sallam et al., 2021).
Surface Protection and Corrosion Inhibition
- Some 6-substituted 3-chloropyridazine derivatives have been evaluated for their potential to protect mild steel surfaces and inhibit corrosion in acidic environments. These studies employ electrochemical techniques and theoretical simulations to understand the molecular interactions with metal surfaces, demonstrating the compounds' effectiveness as corrosion inhibitors (L. Olasunkanmi et al., 2018).
Agricultural Chemistry
- Pyridazine derivatives are also used in agriculture for their molluscicidal, anti-feedant, insecticidal, herbicidal, and plant growth regulatory properties. The synthesis, structure elucidation, and computational analysis of these compounds have led to their application in protecting crops and enhancing agricultural productivity (Hamdi Hamid Sallam et al., 2022).
Antifungal and Antiviral Research
- Research into pyridazine derivatives has also extended into antifungal and antiviral areas, where specific compounds have been synthesized and assessed for their biological activity. These compounds have been shown to possess moderate to weak activity against certain pathogens, offering a potential pathway for the development of new therapeutic agents (Xiao-Bao Chen & De-Qing Shi, 2008).
Antioxidant Activity
- The antioxidant potential of pyridazine derivatives has been evaluated through in vitro and docking studies. These compounds exhibit promising antioxidant activity, highlighting their potential for therapeutic applications beyond their known biological properties (Hamdi Hamid Sallam et al., 2021).
Safety and Hazards
The compound is classified as dangerous with the signal word “Danger” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It has the hazard statement H314, which means it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
Properties
IUPAC Name |
3-chloro-6-(chloromethyl)pyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2/c6-3-4-1-2-5(7)9-8-4/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWFUSBPVIYJBML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1CCl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00626249 | |
Record name | 3-Chloro-6-(chloromethyl)pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626249 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
120276-59-7 | |
Record name | 3-Chloro-6-(chloromethyl)pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626249 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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